Cas no 314241-04-8 (2-fluoro-4-(methoxycarbonyl)benzoic acid)

2-fluoro-4-(methoxycarbonyl)benzoic acid structure
314241-04-8 structure
Product Name:2-fluoro-4-(methoxycarbonyl)benzoic acid
CAS No:314241-04-8
MF:C9H7FO4
MW:198.147886514664
MDL:MFCD20640446
CID:1037366
PubChem ID:59295093
Update Time:2024-10-31

2-fluoro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(methoxycarbonyl)benzoic acid
    • 2-fluoro-4-methoxycarbonylbenzoic acid
    • 4-(methoxycarbonyl)-2-fluorobenzoic acid
    • 2-Fluoroterephthalic acid 4-methyl ester
    • Z1262517125
    • O10779
    • 2-Fluoro-terephthalic acid 4-methyl ester
    • EN300-140207
    • 314241-04-8
    • CS-0186645
    • 2-fluoro-4-(methoxycarbonyl)benzoicacid
    • XRXCBKITDLPTEF-UHFFFAOYSA-N
    • MFCD20640446
    • DTXSID00731468
    • AS-50070
    • AKOS016009163
    • SCHEMBL2301205
    • 2-fluoro-4-methoxycarbonyl-benzoic acid
    • DB-346988
    • SY117413
    • DTXCID30682212
    • XH1228
    • MDL: MFCD20640446
    • Inchi: 1S/C9H7FO4/c1-14-9(13)5-2-3-6(8(11)12)7(10)4-5/h2-4H,1H3,(H,11,12)
    • InChI Key: XRXCBKITDLPTEF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)OC)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 198.03283686g/mol
  • Monoisotopic Mass: 198.03283686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.6Ų

2-fluoro-4-(methoxycarbonyl)benzoic acid Pricemore >>

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